Cas no 159846-13-6 (1,3-Dithiole-2-thione, 4,5-bis(octadecylthio)-)

• Product Name: 1,3-Dithiole-2-thione, 4,5-bis(octadecylthio)-
• CAS No: 159846-13-6
• MF: C₃₉H₇₄S₅
• MW: 703.329865932465
• CID: 1339204
• PubChem ID: 15696532
• Update Time: 2025-04-20

1,3-Dithiole-2-thione, 4,5-bis(octadecylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiole-2-thione, 4,5-bis(octadecylthio)-
• 4,5-bis(octadecylsulfanyl)-1,3-dithiole-2-thione
• 159846-13-6
• 4,5-Bis(octadecylsulfanyl)-2H-1,3-dithiole-2-thione
• DTXSID70576989

• Inchi： 1S/C39H74S5/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-41-37-38(44-39(40)43-37)42-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： GQNOJXPUQSWULI-UHFFFAOYSA-N
• SMILES： S(C1=C(SC(=S)S1)SCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 702.43992
• Monoisotopic Mass: 702.43940823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 21.1
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 0